Cas no 1310427-75-8 (Ethyl 4-(4-methylthiophen-2-yl)butanoate)

• Product Name: Ethyl 4-(4-methylthiophen-2-yl)butanoate
• CAS No: 1310427-75-8
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 2154030
• Update Time: 2023-08-05

Ethyl 4-(4-methylthiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-methylthiophen-2-yl)butanoate
• Ethyl 4-(4-methylthiophen-2-yl)butanoate

• Inchi： 1S/C11H16O2S/c1-3-13-11(12)6-4-5-10-7-9(2)8-14-10/h7-8H,3-6H2,1-2H3
• InChI Key： FBQKXCVUIJDJCQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Topological Polar Surface Area: 54.5